Cas no 32081-16-6 (Benzoic acid, 2,2',2''-nitrilotris-)
32081-16-6 structure
Product Name:Benzoic acid, 2,2',2''-nitrilotris-
CAS No:32081-16-6
MF:C21H15NO6
MW:377.346905946732
MDL:MFCD31697672
CID:1449714
PubChem ID:11240185
Update Time:2025-04-20
Benzoic acid, 2,2',2''-nitrilotris- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,2',2''-nitrilotris-
- 2-(2-carboxy-N-(2-carboxyphenyl)anilino)benzoic acid
- DTXSID90459689
- 32081-16-6
- 2,2',2''-Nitrilotribenzoic acid
- nitrilotrisbenzoic acid
- SCHEMBL13066508
-
- MDL: MFCD31697672
- Inchi: 1S/C21H15NO6/c23-19(24)13-7-1-4-10-16(13)22(17-11-5-2-8-14(17)20(25)26)18-12-6-3-9-15(18)21(27)28/h1-12H,(H,23,24)(H,25,26)(H,27,28)
- InChI Key: QGDROSBOENSZCK-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1N(C1C=CC=CC=1C(=O)O)C1C=CC=CC=1C(=O)O)=O
Computed Properties
- Exact Mass: 377.08995
- Monoisotopic Mass: 377.08993720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 513
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 115.14
Benzoic acid, 2,2',2''-nitrilotris- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D627046-1g |
2,2',2''-nitrilotribenzoic acid |
32081-16-6 | 97% | 1g |
$500 | 2024-05-23 | |
| eNovation Chemicals LLC | D627046-10g |
2,2',2''-nitrilotribenzoic acid |
32081-16-6 | 97% | 10g |
$1200 | 2024-05-23 | |
| eNovation Chemicals LLC | D627046-1g |
2,2',2''-nitrilotribenzoic acid |
32081-16-6 | 97% | 1g |
$500 | 2025-02-21 | |
| eNovation Chemicals LLC | D627046-10g |
2,2',2''-nitrilotribenzoic acid |
32081-16-6 | 97% | 10g |
$1200 | 2025-02-21 | |
| eNovation Chemicals LLC | D627046-1g |
2,2',2''-nitrilotribenzoic acid |
32081-16-6 | 97% | 1g |
$500 | 2025-02-27 | |
| eNovation Chemicals LLC | D627046-10g |
2,2',2''-nitrilotribenzoic acid |
32081-16-6 | 97% | 10g |
$1200 | 2025-02-27 |
Benzoic acid, 2,2',2''-nitrilotris- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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